Cas no 1185299-41-5 (Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate)

• Product Name: Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate
• CAS No: 1185299-41-5
• MF: C₇H₁₇N₃O₂
• MW: 175.228781461716
• CID: 1079338
• PubChem ID: 46736426
• Update Time: 2025-10-24

Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate Chemical and Physical Properties

Names and Identifiers

• Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate
• Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-aminedihydrate
• N-Methyl-2-(2-methyl-1H-imidazol-1-yl)ethanaminedihydrate
• N-methyl-2-(2-methylimidazol-1-yl)ethanamine;dihydrate
• 1185299-41-5
• N-Methyl-2-(2-methyl-1H-imidazol-1-yl)ethanamine dihydrate
• methyl[2-(2-methylimidazol-1-yl)ethyl]amine dihydrate
• AKOS015855391

• MDL： MFCD11506481
• Inchi： 1S/C7H13N3.2H2O/c1-7-9-4-6-10(7)5-3-8-2;;/h4,6,8H,3,5H2,1-2H3;2*1H2
• InChI Key： SHIUWAAIFMZXJH-UHFFFAOYSA-N
• SMILES： O.O.N1(C=CN=C1C)CCNC

Computed Properties

• Exact Mass: 175.132076794g/mol
• Monoisotopic Mass: 175.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.8Ų

Additional information on Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate

Recent Advances in the Study of Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine Dihydrate (CAS: 1185299-41-5)

Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate (CAS: 1185299-41-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry highlighted the synthesis of Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate and its derivatives. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound. The study also investigated the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory settings.

In another study, the biological activity of Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate was evaluated in vitro. The compound demonstrated promising inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs. Further mechanistic studies are underway to elucidate the exact molecular targets and pathways involved.

Additionally, recent patent filings have disclosed the use of Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate in combination therapies for treating certain types of cancer. Preliminary data from animal models indicate that the compound enhances the efficacy of existing chemotherapeutic agents while minimizing side effects. These results have sparked interest in further clinical investigations.

Despite these advancements, challenges remain in the large-scale production and formulation of Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate. Researchers are exploring innovative synthetic methods and formulation techniques to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, Methyl-[2-(2-methyl-imidazol-1-yl)-ethyl]-amine dihydrate (CAS: 1185299-41-5) represents a promising candidate for drug development. Its unique chemical properties and biological activities warrant further investigation. Future research should focus on optimizing its synthesis, expanding its therapeutic applications, and addressing scalability challenges. This compound holds great potential to contribute to the advancement of chemical biology and pharmaceutical sciences.